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Compound of Interest

Compound Name: AMG-47a

Cat. No.: B1667034

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling AMG-47a. Given that a specific Material Safety Data
Sheet (MSDS) for AMG-47a is not publicly available, the following guidance is based on best
practices for handling potent, small molecule kinase inhibitors.

Understanding the Hazards

AMG-47a is a potent, orally active, ATP-competitive Lck inhibitor.[1] As with other potent kinase
inhibitors, it should be handled with caution, assuming high potency and potential toxicity. All
laboratory personnel must be thoroughly trained in handling hazardous chemicals before
working with this compound.

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted for all procedures involving AMG-
47a to ensure appropriate PPE is selected. The following table summarizes the recommended
PPE for handling this compound.
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. . Recommended for Higher
PPE Category Minimum Requirement . .
Risk Operations*

) ANSI-approved safety glasses Chemical safety goggles or a
Eye Protection S ) )
with side shields full-face shield

o ] Chemical-resistant gloves
) Nitrile gloves (double-gloving ) o
Hand Protection (e.qg., thicker nitrile or
recommended)
neoprene)

] Disposable gown over
Body Protection Fully buttoned laboratory coat
laboratory coat

) NIOSH-approved respirator
Not generally required for _ _ _
) ) o with appropriate cartridges for
Respiratory Protection small quantities in a well- )
. organic vapors and
ventilated area )
particulates

_ Chemical-resistant shoe
Foot Protection Closed-toe shoes
covers

*Higher risk operations include handling large quantities, generating aerosols (e.g., sonicating,
vortexing), and cleaning up spills.

Operational Plan: Handling and Experimental
Protocols

3.1. Engineering Controls

o Ventilation: All work with solid or concentrated forms of AMG-47a should be conducted in a
certified chemical fume hood or a similar containment device to minimize inhalation
exposure.

» Designated Area: Establish a designated area for handling AMG-47a. This area should be
clearly marked with warning signs.

3.2. Step-by-Step Handling Protocol

e Preparation:
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o Ensure the work area is clean and uncluttered.
o Assemble all necessary equipment and reagents before retrieving AMG-47a from storage.

o Put on all required PPE as outlined in the table above.

¢ Weighing and Reconstitution:
o If working with the powdered form, weigh the compound in a chemical fume hood.
o Use appropriate tools (e.g., anti-static spatulas) to minimize dust generation.

o When reconstituting, add the solvent slowly to the solid to avoid splashing. AMG-47a is
soluble in DMSO.

e Experimental Use:

o Keep containers of AMG-47a tightly sealed when not in use.

o Avoid direct contact with the skin, eyes, and clothing.

o If there is a risk of splashing, use a face shield in addition to safety glasses.
e Post-Handling:

o Thoroughly clean the work area and any equipment used.

o Remove PPE in the designated area, avoiding contamination of clean areas.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of AMG-47a and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

e Solid Waste:
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o Collect all disposable materials that have come into contact with AMG-47a (e.g., gloves,
pipette tips, weigh boats) in a designated, sealed hazardous waste container.

o Label the container clearly as "Hazardous Waste" and list the contents.

e Liquid Waste:

o Collect all liquid waste containing AMG-47a in a sealed, properly labeled hazardous waste
container.

o Do not pour liquid waste containing AMG-47a down the drain.
e Decontamination:

o Wipe down all surfaces and equipment that may have come into contact with AMG-47a
with an appropriate solvent (e.g., 70% ethanol) followed by a cleaning agent.

o Dispose of the cleaning materials as solid hazardous waste.
» Disposal Vendor:

o All hazardous waste must be disposed of through a licensed hazardous waste disposal
company. Follow your institution's specific procedures for waste pickup.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

¢ Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.
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e Spill:
o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for hazardous waste disposal.

o For large spills, contact your institution's environmental health and safety department
immediately.

Visual Workflow for Handling AMG-47a
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Workflow for Safe Handling of AMG-47a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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